Cas no 130953-29-6 (Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-)

Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl- structure
130953-29-6 structure
Product Name:Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-
CAS No:130953-29-6
MF:C23H26N2O2
MW:362.464745998383
CID:193073
PubChem ID:3076375
Update Time:2025-04-19

Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-
    • 6,6-dimethyl-2-phenyl-3-(4-propan-2-yloxyphenyl)-4,7-dihydropyrano[4,3-c]pyrazole
    • 130953-29-6
    • 6,6-Dimethyl-3-(4-(1-methylethoxy)phenyl)-2-phenyl-2,4,6,7-tetrahydro-pyrano(4,3-c)pyrazole
    • DTXSID60156810
    • Pyrano(4,3-c)pyrazole, 2,4,6,7-tetrahydro-6,6-dimethyl-3-(4-(1-methylethoxy)phenyl)-2-phenyl-
    • BRN 4763752
    • Inchi: 1S/C23H26N2O2/c1-16(2)27-19-12-10-17(11-13-19)22-20-15-26-23(3,4)14-21(20)24-25(22)18-8-6-5-7-9-18/h5-13,16H,14-15H2,1-4H3
    • InChI Key: XWOJKEVORNWXTD-UHFFFAOYSA-N
    • SMILES: O1CC2=C(C3C=CC(=CC=3)OC(C)C)N(C3C=CC=CC=3)N=C2CC1(C)C

Computed Properties

  • Exact Mass: 362.19958
  • Monoisotopic Mass: 362.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 36.28
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